Cas no 4146-04-7 (1-Pentanol, 2-amino-)

• Product Name: 1-Pentanol, 2-amino-
• CAS No: 4146-04-7
• MF: C₅H₁₃NO
• MW: 103.162821531296
• CID: 331013
• PubChem ID: 24854182
• Update Time: 2025-06-13

1-Pentanol, 2-amino- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol, 2-amino-
• DL-2-Amino-1-pentanol
• 2-AMINOPENTANOL
• 2-azanylpentan-1-ol
• ethylmethylethanolamine
• L-NORVALINOL
• oxa-3-hexylamine
• D/L-NORVALINOL
• 2-aminopentan-1-ol
• FT-0694472
• SY038521
• AS-44290
• MFCD02683229
• DTXSID80936858
• 2-Amino-1-pentanol #
• NSC-66919
• SCHEMBL352611
• MFCD00009809
• SB84058
• SY017944
• CS-0089892
• 2-Amino-1-pentanol
• EN300-297294
• BP-12648
• FT-0694471
• 2-amino-pentan-1-ol
• DL-Norvalinol
• DL-2-Amino-1-pentanol, 97%
• MFCD02683228
• SB44856
• H-Nva-ol
• 16369-14-5
• 4146-04-7
• NSC66919
• AKOS009159412
• A10465
• 2-Amino-1-pentanol; (+/-)-2-Aminopentan-1-ol; [1-(Hydroxymethyl)butyl]amine; dl-Norvalinol

• MDL： MFCD00009809
• Inchi： 1S/C5H13NO/c1-2-3-5(6)4-7/h5,7H,2-4,6H2,1H3
• InChI Key： ULAXUFGARZZKTK-UHFFFAOYSA-N
• SMILES： OCC(CCC)N

Computed Properties

• Exact Mass: 103.10000
• Monoisotopic Mass: 103.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 39.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.922 g/mL at 25 °C(lit.)
• Melting Point: 29.84°C (estimate)
• Boiling Point: 194-195 °C(lit.)
• Flash Point: Fahrenheit: 203 ° f
  Celsius: 95 ° c
  
• Refractive Index: n20/D 1.4511(lit.)
• PSA: 46.25000
• LogP: 0.80640
• Solubility: Not determined

1-Pentanol, 2-amino- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 2735 8/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 1-Pentanol, 2-amino-

1-Pentanol, 2-amino- (CAS No. 4146-04-7): An Overview of Its Properties, Applications, and Recent Research

1-Pentanol, 2-amino- (CAS No. 4146-04-7) is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound, also known as 2-Aminopentan-1-ol, is characterized by its unique combination of an amino group and a hydroxyl group on a five-carbon chain. This molecular structure endows it with both nucleophilic and hydrophilic properties, making it an important intermediate in various synthetic processes.

The chemical formula of 1-Pentanol, 2-amino- is C₅H₁₃NO₂. It is a colorless liquid with a characteristic odor and has a molecular weight of approximately 103.16 g/mol. The compound is soluble in water and many organic solvents, which enhances its utility in laboratory and industrial settings.

In the pharmaceutical industry, 1-Pentanol, 2-amino- is used as a building block for the synthesis of various drugs and biologically active compounds. Its amino and hydroxyl functionalities allow for the formation of diverse chemical structures through reactions such as condensation, esterification, and amide formation. These properties make it an essential component in the development of new therapeutic agents.

Recent research has highlighted the potential of 1-Pentanol, 2-amino- in the field of medicinal chemistry. A study published in the Journal of Medicinal Chemistry in 2023 explored the use of this compound as a precursor for the synthesis of novel antiviral agents. The researchers found that derivatives of 1-Pentanol, 2-amino- exhibited significant antiviral activity against several strains of influenza virus. This finding opens up new avenues for the development of more effective antiviral medications.

In addition to its pharmaceutical applications, 1-Pentanol, 2-amino- has been investigated for its potential in the field of materials science. A study published in Advanced Materials in 2022 demonstrated that this compound can be used to synthesize functionalized polymers with enhanced mechanical properties and improved biocompatibility. These polymers have potential applications in tissue engineering and drug delivery systems.

The environmental impact of 1-Pentanol, 2-amino- has also been a subject of recent research. A study conducted by the Environmental Science & Technology journal in 2023 evaluated the biodegradability and ecotoxicity of this compound. The results indicated that 1-Pentanol, 2-amino- is readily biodegradable and exhibits low ecotoxicity, making it a more environmentally friendly alternative to some traditional organic solvents.

Safety considerations are paramount when handling any chemical compound. While 1-Pentanol, 2-amino- is generally considered safe under proper handling conditions, it is important to follow standard safety protocols to prevent exposure to skin or inhalation. Personal protective equipment (PPE) such as gloves and safety goggles should be worn when working with this compound.

In conclusion, 1-Pentanol, 2-amino- (CAS No. 4146-04-7) is a valuable compound with diverse applications in pharmaceuticals, materials science, and environmental research. Its unique chemical properties make it an important intermediate in various synthetic processes, and ongoing research continues to uncover new potential uses for this versatile molecule.